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Compound of Interest

Compound Name: Diammonium ethyl phosphate

Cat. No.: B15344755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the health and safety

considerations for the handling and use of diammonium ethyl phosphate in a laboratory

setting. Diammonium ethyl phosphate is classified as a corrosive substance that can cause

severe skin burns and eye damage. This document outlines the known hazards, exposure

controls, and emergency procedures to ensure the safety of all personnel. Adherence to the

protocols and recommendations within this guide is critical for minimizing risk and maintaining a

safe research environment.

Chemical and Physical Properties
A summary of the known chemical and physical properties of diammonium ethyl phosphate
is presented in Table 1. This information is essential for understanding the substance's

behavior and potential hazards.

Table 1: Chemical and Physical Properties of Diammonium Ethyl Phosphate
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Property Value Source

Molecular Formula C₂H₁₃N₂O₄P PubChem[1]

Molecular Weight 160.11 g/mol PubChem[1]

CAS Number 24856-79-9 PubChem[1]

Appearance Data not available

Odor Data not available

pH Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Hazard Identification and Classification
Diammonium ethyl phosphate is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as a substance that causes severe skin burns

and eye damage.

Table 2: GHS Hazard Classification for Diammonium Ethyl Phosphate

Hazard
Class

Hazard
Category

GHS
Pictogram

Signal
Word

Hazard
Statement

Source

Skin

Corrosion/Irrit

ation

Category 1B alt text Danger

H314:

Causes

severe skin

burns and

eye damage

PubChem[1]

Toxicological Data
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Limited specific toxicological data for diammonium ethyl phosphate is publicly available. The

primary toxicological concern is its corrosive nature. Due to the lack of specific LD50 or LC50

data, it is imperative to handle this compound with the utmost care, assuming high toxicity upon

ingestion, inhalation, or dermal contact.

Table 3: Summary of Toxicological Information

Endpoint Result Species Method Source

Acute Oral

Toxicity

Data not

available

Acute Dermal

Toxicity

Data not

available

Acute Inhalation

Toxicity

Data not

available

Skin

Corrosion/Irritatio

n

Causes severe

skin burns and

eye damage

(Category 1B)

GHS

Classification
PubChem[1]

Serious Eye

Damage/Irritation

Causes severe

eye damage

GHS

Classification
PubChem[1]

Experimental Protocols
In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method (Based on OECD Test
Guideline 431)
This protocol provides a framework for assessing the skin corrosion potential of a chemical like

diammonium ethyl phosphate without the use of live animals. The test utilizes a

reconstructed human epidermis model that mimics the properties of the upper layers of human

skin.[2][3][4][5][6]

Objective: To determine the potential of a test chemical to cause skin corrosion.
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Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Corrosive chemicals are able to penetrate the stratum corneum and

are cytotoxic to the underlying cell layers. The cell viability is measured after specific exposure

times to determine the corrosive potential.[4][6]

Materials:

Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, EPISKIN™)

Assay medium

Test chemical (diammonium ethyl phosphate)

Positive control (e.g., 8N KOH)

Negative control (e.g., sterile distilled water or PBS)

MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Isopropanol or other suitable solvent

Multi-well plates

Incubator (37°C, 5% CO₂)

Spectrophotometer

Procedure:

Pre-incubation: Upon receipt, RhE tissues are pre-incubated in assay medium for a specified

period according to the manufacturer's instructions.

Chemical Application: A defined amount of the test chemical, positive control, or negative

control is applied topically to the surface of the RhE tissue.

Exposure: The tissues are exposed to the test chemical for defined time points (e.g., 3

minutes and 1 hour).
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Rinsing: At the end of the exposure period, the test chemical is thoroughly rinsed from the

tissue surface with a buffered saline solution.

MTT Assay: The tissues are transferred to a fresh medium containing MTT and incubated.

Viable cells will reduce the yellow MTT to a blue formazan precipitate.

Formazan Extraction: The formazan is extracted from the tissues using a solvent (e.g.,

isopropanol).

Quantification: The optical density of the extracted formazan is measured using a

spectrophotometer.

Data Analysis: Cell viability is calculated for each tissue as a percentage of the negative

control.

Classification: The classification of the chemical as corrosive is based on the mean tissue

viability at the different exposure times, according to the criteria outlined in OECD TG 431.

Health and Safety Considerations
Engineering Controls

Fume Hood: All work with diammonium ethyl phosphate, especially when handling the

solid or creating solutions, must be conducted in a certified chemical fume hood to prevent

inhalation of any dust or aerosols.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
A diagram illustrating the required PPE is provided below.
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Personal Protective Equipment (PPE)

Chemical Resistant Lab Coat Corrosion Resistant Gloves
(e.g., Butyl Rubber, Neoprene) Chemical Splash Goggles Face Shield

(in addition to goggles)

Researcher

Wears Wears Wears Wears

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling diammonium ethyl
phosphate.

Handling and Storage
Handling:

Avoid creating dust.

Use only in a well-ventilated area, preferably a chemical fume hood.

Do not breathe dust or vapor.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store in a designated corrosives cabinet.
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Emergency Procedures
Spill Response
A logical workflow for responding to a chemical spill is outlined below.
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Spill Occurs

Evacuate immediate area

Alert others and supervisor

Assess the spill
(size and hazard)

Small Spill
(manageable by trained personnel)

Large Spill
(or unknown hazard)

No

Contain and clean up spill
using appropriate spill kit

Yes

Evacuate the lab Decontaminate the area

Dispose of waste properly

Report the incident

Call Emergency Services

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures for Diammonium Ethyl Phosphate Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b15344755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15344755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, holding eyelids

open. Remove contact lenses,

if present, after the first 5

minutes, then continue rinsing

eye. Seek immediate medical

attention.

[7][8][9][10]

Skin Contact

Immediately flush skin with

plenty of water for at least 15-

20 minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[7][8][9][10][11]

Inhalation

Move person to fresh air. If

person is not breathing, call

911 or an ambulance, then

give artificial respiration,

preferably mouth-to-mouth if

possible. Seek immediate

medical attention.

[8]

Ingestion

Call a poison control center or

doctor immediately for

treatment advice. Have person

sip a glass of water if able to

swallow. Do not induce

vomiting unless told to do so

by the poison control center or

doctor. Do not give anything by

mouth to an unconscious

person.

[8]

Signaling Pathways and Mechanism of Corrosivity
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The precise signaling pathways and the detailed chemical mechanism of skin corrosion for

diammonium ethyl phosphate are not well-documented in publicly available literature.

However, the corrosive action of many organophosphate esters on skin is generally attributed

to their ability to hydrolyze in the presence of moisture on the skin, forming phosphoric acid and

the corresponding alcohol (in this case, ethanol) and ammonia. The resulting acidic and basic

environment can lead to rapid tissue damage.

The general mechanism of organophosphate toxicity often involves the inhibition of

acetylcholinesterase, leading to an accumulation of acetylcholine and overstimulation of nerve

receptors. While this is the primary mechanism for the neurotoxic effects of many

organophosphates, the immediate corrosive damage to the skin is more likely a direct chemical

burn.

A simplified logical diagram of the presumed corrosive action is presented below.

Exposure
Chemical Reaction on Skin

Biological Effect

Diammonium Ethyl Phosphate Skin Contact Hydrolysis
(in presence of moisture)

Formation of:
- Phosphoric Acid

- Ethanol
- Ammonia

Tissue Damage
(Chemical Burn) Cell Necrosis

Click to download full resolution via product page

Caption: Postulated pathway of corrosive action of diammonium ethyl phosphate on skin.

Conclusion
Diammonium ethyl phosphate is a hazardous chemical that requires strict adherence to

safety protocols. Its classification as a skin corrosive, category 1B, underscores the importance

of using appropriate engineering controls, personal protective equipment, and following

established safe handling and emergency procedures. While specific toxicological data is

limited, the corrosive nature of this compound necessitates a cautious and well-informed

approach to its use in any laboratory setting. All personnel working with this substance must be

thoroughly trained on its hazards and the procedures outlined in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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